Cas no 1058184-83-0 (5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide
• CAS No: 1058184-83-0
• MF: C₁₆H₂₁NO₂S₃
• MW: 355.538440465927
• CID: 6177096
• PubChem ID: 25882867
• Update Time: 2025-06-15

5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide
• 5-ethyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]thiophene-2-sulfonamide
• AKOS024500775
• 5-ethyl-N-((1-(thiophen-2-yl)cyclopentyl)methyl)thiophene-2-sulfonamide
• 1058184-83-0
• F5224-0040

• Inchi： 1S/C16H21NO2S3/c1-2-13-7-8-15(21-13)22(18,19)17-12-16(9-3-4-10-16)14-6-5-11-20-14/h5-8,11,17H,2-4,9-10,12H2,1H3
• InChI Key： SQWIZEDAUSYQMA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNS(C2=CC=C(CC)S2)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 355.07344243g/mol
• Monoisotopic Mass: 355.07344243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide

Introduction to Compound with CAS No. 1058184-83-0 and Product Name: 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide

The compound with the CAS number 1058184-83-0 and the product name 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a thiophene core substituted with an ethyl group and a sulfonamide moiety, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a thiophene ring in this compound adds another layer of functionality, which can influence its pharmacokinetic properties and interactions with biological targets. The 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide structure is particularly intriguing due to its ability to modulate various enzymatic pathways, making it a potential lead compound for the development of novel therapeutic agents.

In the context of current research, the synthesis and characterization of this compound have opened up new avenues for exploring its pharmacological effects. The thiophen-2-yl substituent plays a crucial role in determining the compound's bioactivity by influencing its binding affinity to target proteins. Additionally, the cyclopentyl moiety contributes to the molecule's steric properties, which can be critical for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability. These structural features make 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide a valuable scaffold for designing next-generation pharmaceuticals.

The chemical synthesis of this compound involves multiple steps, including cyclization reactions to form the thiophene ring and sulfonamide bond formation. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex cyclopentyl-thiophene framework. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in drug development.

Biological activity assays have been conducted to assess the potential therapeutic effects of 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide. Preliminary results indicate that this compound exhibits promising activity against several disease-related targets. For instance, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. These findings are consistent with the growing body of evidence supporting the role of sulfonamide derivatives in modulating disease processes at the molecular level. Further studies are underway to elucidate the precise mechanisms of action and to optimize dosing regimens for therapeutic efficacy.

The pharmacokinetic profile of this compound is another area of interest. Understanding how 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical potential. Advanced computational modeling techniques have been utilized to predict these properties based on its molecular structure. These predictions help guide experimental studies aimed at improving bioavailability and reducing potential side effects. By integrating computational methods with experimental data, researchers can accelerate the drug discovery process and bring novel therapeutics to market more efficiently.

The regulatory landscape also plays a significant role in advancing compounds like 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide towards clinical application. Compliance with stringent guidelines set by regulatory agencies ensures that new drugs are safe and effective before they reach patients. Preclinical studies involving cell culture assays and animal models provide essential data on toxicity profiles and pharmacological responses. These studies are critical for identifying any potential risks associated with the compound before human trials are initiated.

In conclusion, 5-ethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}thiophene-2-sulfonamide represents a significant contribution to pharmaceutical chemistry due to its complex structure and promising biological activities. The combination of innovative synthetic methodologies, advanced computational modeling, and rigorous biological evaluations positions this compound as a strong candidate for further development into novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs worldwide.